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Compound of Interest
3-Methyl-2,5-dihydrothiophene

Compound Name:
1,1-dioxide

Cat. No.: B052704

L  Get Quote

Note on Chemical Identity: The information provided pertains to 3-Methylsulfolane (CAS No.
872-93-5), also known as 3-methyltetrahydrothiophene 1,1-dioxide. This compound is the
saturated analog of 3-methylsulfolene. The term "3-methylsulfolene” can be ambiguous, but the
vast majority of safety and application data is available for the saturated form, 3-
methylsulfolane.

ldentification

Property Value

Chemical Name 3-Methylsulfolane

3-Methyltetrahydrothiophene 1,1-dioxide,

Synonyms Methylsulfolane, 3-Methylthiolane 1,1-dioxide
CAS Number 872-93-5

Molecular Formula CsH1002S

Molecular Weight 134.19 g/mol

Appearance Colorless to light yellow clear liquid

Hazard Identification

GHS Classification:
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Hazard Class Category
Acute Toxicity, Oral 3
Serious Eye Damage/Eye lIrritation 2

Specific Target Organ Toxicity (Repeated

Exposure)

Pictograms:

L.alt text

Signal Word: Danger

Hazard Statements:

e H301: Toxic if swallowed.

e H319: Causes serious eye irritation.

o H373: May cause damage to organs through prolonged or repeated exposure.

Precautionary Statements:
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Code Statement
Do not breathe
P260 .
dust/fume/gas/mist/vapors/spray.
P264 Wash skin thoroughly after handling.
Do not eat, drink or smoke when using this
P270
product.
P280 Wear protective gloves/ eye protection/ face
protection.
IF SWALLOWED: Get emergency medical help
P301+P316 ) )
immediately.
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.
P337+P317 If eye irritation persists: Get medical help.
P405 Store locked up.
Dispose of contents/ container to an approved
P501

waste disposal plant.

Physical and Chemical Properties

Property Value

Boiling Point 278.9 °C at 760 mmHg
Density 1.20 g/mL

Refractive Index 1.47

Flash Point

>230 °F (>110 °C)

Solubility

Soluble in water, ethanol, benzene, ether.

Application Notes
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3-Methylsulfolane is a polar aprotic solvent with high thermal stability and a wide

electrochemical window. These properties make it a valuable solvent in various research and

industrial applications.

Organic Synthesis: Due to its high boiling point and stability, 3-methylsulfolane is an
excellent solvent for chemical reactions that require elevated temperatures. Its polarity
allows it to dissolve a wide range of organic and inorganic compounds.

Petrochemical Industry: Like its parent compound sulfolane, 3-methylsulfolane can be used
for the extraction of aromatic hydrocarbons from hydrocarbon streams.

Battery Research: 3-Methylsulfolane is increasingly being investigated as a component of
electrolytes in high-voltage lithium-ion and sodium-ion batteries. Its high oxidative stability
contributes to a stable cathode-electrolyte interphase (CEI), which is crucial for the longevity
and safety of high-energy-density batteries. It is often used in combination with co-solvents
to improve properties such as ionic conductivity and freezing point.

Green Chemistry: With a relatively low toxicity profile compared to other polar aprotic
solvents like DMF, 3-methylsulfolane is considered a greener alternative in some chemical
processes.

Experimental Protocols

Protocol 1: Preparation of a Sulfolane-Based Electrolyte
for a Sodium-lon Battery

This protocol describes the preparation of a binary sodium-ion battery electrolyte using

sulfolane (or 3-methylsulfolane) as the primary solvent.

Materials:

Sulfolane (TMS) or 3-Methylsulfolane (3-Me-TMS)

p-Toluenesulfonyl isocyanate (PTSI) as an additive

Sodium hexafluorophosphate (NaPFs) as the electrolyte salt

Argon-filled glovebox with Oz and H20 levels < 0.1 ppm
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» Magnetic stirrer and stir bar
e Glass vials

Procedure:

e Solvent Preparation:

o Inside the argon-filled glovebox, add 0.5 g of p-toluenesulfonyl isocyanate (PTSI) to 9.164
g of sulfolane (TMS) in a clean, dry glass vial.

o Mix the components thoroughly using a magnetic stirrer until a homogeneous binary
mixed solvent is obtained.

o Electrolyte Preparation:

o

To the binary mixed solvent, add 0.336 g of sodium hexafluorophosphate (NaPFe).

[¢]

Stir the mixture for 12 hours to ensure the complete dissolution of the salt.

[¢]

After stirring, let the solution stand for an additional 12 hours.

[e]

The resulting solution is a 0.2 M NaPFs/TMS+PTSI electrolyte, ready for use in a sodium-
ion battery.

Experimental Workflow Diagram:
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Protocol 1: Electrolyte Preparation Workflow

Preparation in Glovebox (Ar atmosphere)

Click to download full resolution via product page

Protocol 1: Electrolyte Preparation Workflow
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Protocol 2: General Procedure for a Reaction Using 3-
Methylsulfolane as a Solvent

This protocol outlines a general workflow for conducting a chemical reaction where 3-
methylsulfolane is used as a high-boiling solvent, followed by a workup procedure to remove
the solvent.

Materials:

Reactant A

e Reactant B

e 3-Methylsulfolane (solvent)

e Round-bottom flask

¢ Heating mantle with temperature control

o Magnetic stirrer and stir bar

e Condenser

o Extraction solvent (e.g., diethyl ether, ethyl acetate)
e Deionized water

e Brine (saturated NaCl solution)

e Drying agent (e.g., anhydrous MgSOa or NazSOa)
» Rotary evaporator

Procedure:

e Reaction Setup:
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o In a round-bottom flask equipped with a magnetic stir bar and a condenser, dissolve
Reactant A in 3-methylsulfolane.

o With stirring, add Reactant B to the solution.

o Heat the reaction mixture to the desired temperature and maintain for the required
reaction time. Monitor the reaction progress using an appropriate technique (e.g., TLC,
GC-MS).

o Reaction Workup and Solvent Removal:

[¢]

Once the reaction is complete, allow the mixture to cool to room temperature.
o Transfer the reaction mixture to a separatory funnel.

o Add deionized water to the separatory funnel. 3-Methylsulfolane is water-soluble, which
will facilitate its removal.

o Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether, ethyl acetate)
three times. The product should be soluble in the extraction solvent, while the 3-
methylsulfolane remains in the aqueous phase.

o Combine the organic extracts and wash with brine.

o Dry the organic layer over an anhydrous drying agent (e.g., MgSQOa).

o Filter off the drying agent.

o Concentrate the filtrate using a rotary evaporator to obtain the crude product.

o Purify the crude product by an appropriate method (e.g., column chromatography,
recrystallization).

Logical Relationship Diagram for Solvent Removal:
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Protocol 2: Solvent Removal Workflow

Workup Procedure
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Protocol 2: Solvent Removal Workflow
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 To cite this document: BenchChem. [Material Safety Data Sheet for 3-Methylsulfolane].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052704#material-safety-data-sheet-for-3-
methylsulfolene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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